5-methyl-2-furaldehyde N-methylthiosemicarbazone

• Molecular Formula: C8H11N3OS
• Molecular Weight: 197.26 g/mol
• IUPAC Name: 1-methyl-3-[(E)-(5-methylfuran-2-yl)methylideneamino]thiourea
• InChI: InChI=1S/C8H11N3OS/c1-6-3-4-7(12-6)5-10-11-8(13)9-2/h3-5H,1-2H3,(H2,9,11,13)/b10-5+
• InChI Key: XCSNXLOXDHBPLP-BJMVGYQFSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=N/NC(=S)NC
• SMILES: CC1=CC=C(O1)C=NNC(=S)NC

Description

5-methyl-2-furaldehyde N-methylthiosemicarbazone (MFTSC) is a compound that has gained attention in the scientific community due to its potential applications in various fields. MFTSC is a thiosemicarbazone derivative that has been synthesized through a simple and efficient method.

Scientific Research Applications

5-methyl-2-furaldehyde N-methylthiosemicarbazone has been studied for its potential applications in various fields such as medicine, agriculture, and environmental science. In medicine, this compound has been shown to have antitumor activity against various cancer cell lines. It has also been studied for its potential use as an antifungal and antibacterial agent. In agriculture, this compound has been studied for its potential use as a pesticide due to its ability to inhibit the growth of certain plant pathogens. In environmental science, this compound has been studied for its potential use as a chelating agent to remove heavy metals from contaminated soil and water.

Mechanism of Action

The mechanism of action of 5-methyl-2-furaldehyde N-methylthiosemicarbazone is not fully understood. However, it has been suggested that this compound exerts its antitumor activity by inhibiting ribonucleotide reductase, an enzyme that is essential for DNA synthesis. This compound has also been shown to inhibit the growth of certain fungi and bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo. It has been shown to have no significant effect on body weight, hematological parameters, or organ weight in animal studies. However, further studies are needed to determine the long-term effects of this compound on human health.

Advantages and Limitations for Lab Experiments

5-methyl-2-furaldehyde N-methylthiosemicarbazone has several advantages for lab experiments. It is easy to synthesize and has high purity. It has also been shown to have low toxicity, making it a safe compound to use in vitro and in vivo studies. However, this compound has some limitations. It is not very soluble in water, which can limit its use in certain experiments. It also has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for 5-methyl-2-furaldehyde N-methylthiosemicarbazone research. One direction is to study its potential use as a chelating agent to remove heavy metals from contaminated soil and water. Another direction is to study its potential use as a pesticide in agriculture. Further studies are also needed to determine the long-term effects of this compound on human health. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in medicine.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in various fields. Its simple and efficient synthesis method, low toxicity, and potential antitumor, antifungal, and antibacterial activities make it a promising compound for further research. However, more studies are needed to fully understand its mechanism of action and potential long-term effects on human health.

Synthesis Methods

5-methyl-2-furaldehyde N-methylthiosemicarbazone can be synthesized by reacting 5-methyl-2-furaldehyde with N-methylthiosemicarbazide in the presence of acetic acid. The reaction occurs under reflux conditions and the product is obtained in high yield. This simple and efficient method has made this compound a promising compound for further research.